Cas no 1051220-64-4 (4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid)

• Product Name: 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid
• CAS No: 1051220-64-4
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 6071503
• PubChem ID: 41912405
• Update Time: 2025-06-15

4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26583776
• Z217110066
• 4-[2-cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid
• 1051220-64-4
• 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid

• Inchi： 1S/C19H16N2O4/c1-12-9-13(3-8-17(12)25-2)10-15(11-20)18(22)21-16-6-4-14(5-7-16)19(23)24/h3-10H,1-2H3,(H,21,22)(H,23,24)/b15-10+
• InChI Key： RDCYLRLYGNZJDB-XNTDXEJSSA-N
• SMILES： O(C)C1=CC=C(/C=C(\C#N)/C(NC2C=CC(C(=O)O)=CC=2)=O)C=C1C

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.4Ų

Additional information on 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid

Introduction to 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic Acid (CAS No. 1051220-64-4)

4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid, identified by its CAS number 1051220-64-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The molecular framework of 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid consists of a benzoic acid core substituted with a cyano group and an amide moiety. The presence of these functional groups imparts specific chemical properties that are highly relevant to its potential roles in drug design and development. The benzoic acid moiety is well-known for its antimicrobial and anti-inflammatory properties, while the cyano and amide groups contribute to the compound's reactivity and binding affinity towards biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid suggests that it may interact with enzymes and receptors involved in metabolic disorders, cancer, and inflammatory conditions. This has prompted extensive research into its pharmacological potential.

One of the most compelling aspects of this compound is its ability to serve as a scaffold for the development of more potent and selective drugs. The cyano group, in particular, has been shown to enhance binding interactions with certain biological targets, making it an attractive feature for drug design. Additionally, the presence of a 4-methoxy-3-methylphenyl substituent adds another layer of complexity to its molecular interactions, potentially allowing for fine-tuned pharmacological effects.

The synthesis of 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the prop-2-enamido group, followed by the introduction of the cyano group and the methoxy-methylphenyl moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Evaluation of the pharmacological properties of 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammation and pain pathways. These findings are particularly intriguing given the increasing demand for non-opioid pain management solutions. Furthermore, preliminary in vivo studies suggest that this compound may exhibit neuroprotective effects, which could make it relevant for treating neurodegenerative diseases.

The potential therapeutic applications of 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid extend beyond pain management and neuroprotection. Research is ongoing to explore its efficacy in treating metabolic disorders such as diabetes and obesity. The compound's ability to modulate key metabolic enzymes makes it a candidate for developing novel treatments that can address these widespread health issues.

In addition to its therapeutic potential, this compound also holds promise for use in diagnostic applications. Its unique structural features allow it to bind selectively to certain biomarkers, making it useful for developing sensitive detection assays. Such assays could aid in early diagnosis and monitoring of various diseases.

The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy before they can be approved for clinical use. For 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid, this process includes comprehensive toxicology studies to assess potential side effects and long-term health impacts. Collaborative efforts between synthetic chemists, pharmacologists, and medical researchers are essential to translate laboratory findings into viable therapeutic options.

The role of computational chemistry in studying compounds like 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize drug candidates for better efficacy and reduced toxicity.

The future prospects for 4-[2-Cyano-3-(4-methoxy-3-methylphenyl)prop-2-enamido]benzoic acid are bright, with ongoing research aimed at uncovering new mechanisms of action and expanding its therapeutic applications. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most pressing health challenges facing society today.